Cas no 85094-88-8 (3-ethynyl-1-methyl-1h-indole)

• Product Name: 3-ethynyl-1-methyl-1h-indole
• CAS No: 85094-88-8
• MF: C₁₁H₉N
• MW: 155.195862531662
• MDL: MFCD08703546
• CID: 887570
• PubChem ID: 12839098
• Update Time: 2025-10-30

3-ethynyl-1-methyl-1h-indole Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-1-methyl-1h-indole
• 3-ethynyl-1-methylindole
• 1-methyl-3-ethynylindole
• 3-ethynyl-N-methylindole
• EN300-821246
• DTXSID20511163
• 85094-88-8
• SCHEMBL10531439
• AKOS006237623

• MDL： MFCD08703546
• Inchi： 1S/C11H9N/c1-3-9-8-12(2)11-7-5-4-6-10(9)11/h1,4-8H,2H3
• InChI Key： BFYPWSIBJDQYLF-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C#C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 155.07300
• Monoisotopic Mass: 155.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 0.961
• Boiling Point: 287.826°C at 760 mmHg
• Flash Point: 127.873°C
• Refractive Index: 1.553
• PSA: 4.93000
• LogP: 2.15960

Additional information on 3-ethynyl-1-methyl-1h-indole

3-Ethynyl-1-Methyl-1H-Indole (CAS No. 85094-88-8): A Comprehensive Overview

3-Ethynyl-1-methyl-1H-indole (CAS No. 85094-88-8) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indole family, a class of heterocyclic aromatic compounds known for their versatile applications and unique chemical properties. The indole core of this molecule is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. The presence of an ethynyl group at the 3-position and a methyl group at the 1-position introduces additional functional complexity, making this compound a valuable substrate for further chemical modifications and applications.

The synthesis of 3-ethynyl-1-methyl-1H-indole involves advanced organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and transition metal-mediated cyclizations. Recent studies have focused on optimizing these synthetic pathways to enhance yield, purity, and scalability. For instance, researchers have employed Sonogashira coupling reactions, which enable the efficient formation of carbon-heteroatom bonds under mild conditions. These advancements have significantly contributed to the accessibility of this compound for both academic and industrial purposes.

One of the most promising applications of 3-ethynyl-1-methyl-1H-indole lies in its potential as a building block for drug discovery. The indole scaffold is well-known for its role in various bioactive molecules, including antidepressants, antipsychotics, and anticancer agents. The ethynyl group in this compound provides an excellent site for further functionalization, allowing chemists to introduce diverse substituents that can modulate biological activity. Recent research has explored the use of this compound as a precursor for designing indole-based kinase inhibitors, which are critical in targeting various disease-related signaling pathways.

In addition to its pharmacological applications, 3-ethynyl-1-methyl-1H-indole has shown potential in materials science. The molecule's aromaticity and conjugated system make it an attractive candidate for applications in organic electronics. Researchers have investigated its use as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The ethynyl group's ability to act as a bridge between different functional groups has been leveraged to create novel materials with tailored electronic properties.

From an analytical standpoint, the characterization of 3-ethynyl-1-methyl-1H-indole has been enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure, purity, and stability under various conditions. Furthermore, computational chemistry tools like density functional theory (DFT) have been employed to study the electronic properties and reactivity of this compound at the molecular level.

Recent breakthroughs in green chemistry have also influenced the synthesis and application of 3-ethynyl-1-methyl-1H-indole. Chemists are increasingly adopting environmentally friendly reaction conditions to minimize waste and reduce ecological impact. For example, solvent-free reactions or the use of biodegradable catalysts are being explored to synthesize this compound more sustainably. These efforts align with global initiatives to promote eco-friendly practices in chemical manufacturing.

In conclusion, 3-Ethynyl-1-Methyl-1H-lndole (CAS No. 85094–88–8) stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and analytical techniques, positions it as a key player in future innovations within organic chemistry and beyond.